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Compound of Interest

Compound Name: SGC2085

Cat. No.: B15583776

For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for the effective use of SGC2085, a potent and
selective inhibitor of Coactivator-Associated Arginine Methyltransferase 1 (CARM1).

SGC2085 is a valuable chemical probe for studying the biological functions of CARML1 (also
known as PRMT4), an enzyme that plays a crucial role in transcriptional regulation, DNA
damage response, and other cellular processes. Proper handling, solubilization, and
preparation of SGC2085 solutions are critical for obtaining accurate and reproducible
experimental results.

Solubility Data

SGC2085 exhibits varying solubility depending on the solvent. It is essential to select the
appropriate solvent for your specific application, whether for in vitro or in vivo studies. The
following table summarizes the solubility of SGC2085 in common laboratory solvents. For
optimal results, using fresh, anhydrous solvents is highly recommended, as the presence of
moisture can reduce the solubility of the compound.[1]
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Concentration Concentration
Solvent Notes
(mg/mL) (mM)
Ultrasonic treatment
may be required for
198.45 - 320.09 complete dissolution.
DMSO 62 - 100 mg/mL[1][2]

mM[1][2] [2] Use of fresh,
moisture-free DMSO
is recommended.[1]

Ethanol 62 mg/mL[1] 198.45 mM
DMF 30 mg/mL 96.03 mM
Water Insoluble[1] Insoluble[1]
Ethanol:PBS (pH 7.2)

0.1 mg/mL 0.32 mM

(2:10)

Molecular Weight of SGC2085: 312.41 g/mol

Stock Solution Preparation

Accurate and consistent preparation of stock solutions is paramount for reliable experimental
outcomes. Below are detailed protocols for preparing SGC2085 stock solutions for both in vitro
and in vivo applications.

Experimental Workflow for Stock Solution Preparation
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Preparation of SGC2085 Stock Solutions
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Based on experimental need
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If necessary

Facilitate Dissolution
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(Confirm Complete DissolutiorD
(Aliquot into Small Volumes)

Protect from light
and freeze-thaw cycles

(Store at -20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing SGC2085 stock solutions.
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In Vitro Stock Solution Protocol (e.g., 10 mM in DMSO)

Preparation: Before starting, ensure that the SGC2085 powder and the anhydrous DMSO
are at room temperature.

Weighing: Accurately weigh the desired amount of SGC2085 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 3.124 mg of SGC2085.

Dissolution: Add the appropriate volume of anhydrous DMSO to the SGC2085 powder. For a
10 mM solution, add 1 mL of DMSO to 3.124 mg of SGC2085.

Mixing: Vortex the solution thoroughly to facilitate dissolution. If the compound does not fully
dissolve, sonication in an ultrasonic water bath for a few minutes can be beneficial.[2]
Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C, protected from light. A stock solution stored
at -80°C is stable for up to one year.[1]

In Vivo Formulation Protocol

For in vivo experiments, SGC2085 needs to be formulated in a vehicle that is biocompatible

and suitable for the chosen route of administration. Here are a few examples of formulations

that have been used. It is crucial to test the solubility and stability of SGC2085 in the chosen

vehicle before animal administration.

Formulation 1: Corn Oil-based Suspension

Prepare a high-concentration stock solution of SGC2085 in DMSO (e.g., 31 mg/mL).[1]
In a separate tube, measure the required volume of corn oil.

Add 50 pL of the 31 mg/mL SGC2085 DMSO stock solution to 950 pL of corn oil to prepare a
1 mL working solution.[1]

Mix the solution thoroughly by vortexing or other appropriate means to ensure a
homogenous suspension.
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e This mixed solution should be used immediately for optimal results.[1]
Formulation 2: PEG300/Tween-80/Saline Vehicle

e Prepare a 10% DMSO solution in your final desired volume.

e Add 40% PEG300 to the DMSO solution and mix well.

e Add 5% Tween-80 and mix until the solution is clear.

e Add 45% saline to reach the final volume and mix thoroughly.

» Dissolve the SGC2085 in this vehicle to the desired final concentration. The solubility in this
vehicle is reported to be = 2.5 mg/mL.[2]

Formulation 3: SBE-B-CD in Saline Vehicle
e Prepare a 20% SBE-B-CD (Sulfobutylether-B-cyclodextrin) solution in saline.
» Prepare a 10% DMSO solution in the 20% SBE-B-CD in saline solution.

o Dissolve the SGC2085 in this vehicle to the desired final concentration. The solubility in this
vehicle is reported to be = 2.5 mg/mL.[2]

SGC2085 Mechanism of Action and Signaling
Pathway

SGC2085 is a potent and selective inhibitor of CARM1, with an IC50 of approximately 50 nM.

[1] CARML1 is a protein arginine methyltransferase that primarily methylates arginine residues

on various protein substrates, including histones (specifically H3R17) and other transcriptional
coactivators. This methylation event plays a key role in the regulation of gene expression. By

inhibiting CARM1, SGC2085 blocks these methylation events, leading to downstream effects

on gene transcription and cellular processes.

The following diagram illustrates the simplified signaling pathway involving CARM1 and the
inhibitory action of SGC2085.
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Caption: SGC2085 inhibits CARM1-mediated arginine methylation.

By providing these detailed notes and protocols, we aim to facilitate the effective use of
SGC2085 in research settings, enabling scientists to further unravel the complexities of
CARML1 signaling and its role in health and disease. Always refer to the specific product
datasheet for the most up-to-date information and handling instructions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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